Cas no 2034412-35-4 (4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
- 4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
-
- Inchi: 1S/C18H19F3N4O4S/c19-18(20,21)16-11-17(23-12-22-16)24-4-6-25(7-5-24)30(26,27)13-2-3-14-15(10-13)29-9-1-8-28-14/h2-3,10-12H,1,4-9H2
- InChI Key: OQCHKSRTTHMOLY-UHFFFAOYSA-N
- SMILES: C1N=C(C(F)(F)F)C=C(N2CCN(S(C3=CC=C4OCCCOC4=C3)(=O)=O)CC2)N=1
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-0464-2μmol |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-5μmol |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-10μmol |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-20μmol |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-1mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-2mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-3mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-4mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-5mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0464-10mg |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
2034412-35-4 | 10mg |
$79.0 | 2023-09-08 |
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine: A Comprehensive Overview
The compound 4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine is a highly specialized molecule with significant potential in the field of biosciences. This compound belongs to a class of drugs that are designed to target specific biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.
Its structure incorporates multiple functional groups, including a piperazine ring substituted with a sulfonyl group derived from a benzodioxepine moiety. The presence of the trifluoromethyl group at position 6 of the pyrimidine ring adds to its complexity and uniqueness. These structural features contribute to its pharmacokinetic properties, which are critical for its therapeutic applications.
Recent studies have highlighted the importance of such compounds in drug discovery. The sulfonyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable addition to the molecule. Additionally, the benzodioxepine moiety introduces hydrophilic properties that can influence solubility and tissue distribution.
Research into this compound has focused on its interactions with various biological targets. For instance, it has shown promising activity against certain cancer cells, suggesting potential use in oncology. Furthermore, its ability to modulate enzymatic activity makes it a candidate for the treatment of metabolic disorders.
Recent advancements in molecular modeling and crystrucutral biology have provided deeper insights into the binding mechanisms of this compound. These studies reveal how its structural features enable precise targeting of specific proteins, thereby enhancing therapeutic efficacy while minimizing off-target effects.
The integration of this compound into drug delivery systems is another area of active research. Innovations in nanoformulation and controlled release technologies aim to improve its pharmacokinetics, ensuring sustained drug levels and reducing the frequency of administration.
Moreover, this compound has demonstrated remarkable synergistic effects when used in combination with other therapeutic agents. This opens up new possibilities for combination therapies, which are increasingly being explored in clinical settings to enhance treatment outcomes.
Despite its promising potential, further research is required to fully understand its safety profile. Preclinical studies have indicated that it has a favorable Toxicity Index, but additional investigations are needed to assess long-term safety and toxicity in humans.
In conclusion, 4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine represents a significant advancement in the field of biosciences. Its unique structure, combined with its demonstrated therapeutic potential, positions it as a valuable tool in the development of new drugs. As research continues to unravel its properties, this compound is likely to play an increasingly important role in addressing complex medical challenges.
2034412-35-4 (4-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)